Cas no 1258634-87-5 (2-(4-Methoxycarbonylphenyl)nicotinic acid)

• Product Name: 2-(4-Methoxycarbonylphenyl)nicotinic acid
• CAS No: 1258634-87-5
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 2761018
• PubChem ID: 53223688
• Update Time: 2025-04-21

2-(4-Methoxycarbonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-METHOXYCARBONYLPHENYL)NICOTINIC ACID
• 2-[4-(Methoxycarbonyl)phenyl]pyridine-3-carboxylic acid
• MFCD18086002
• VLD21122
• 2-(4-Methoxycarbonylphenyl)nicotinic acid, 95%
• DTXSID50687784
• 1258634-87-5
• 2-(4-Methoxycarbonylphenyl)nicotinic acid

• Inchi： 1S/C14H11NO4/c1-19-14(18)10-6-4-9(5-7-10)12-11(13(16)17)3-2-8-15-12/h2-8H,1H3,(H,16,17)
• InChI Key： GEFLAYUHUPEAGG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C(C(=O)O)=CC=CN=1)=O

Computed Properties

• Exact Mass: 257.06880783Da
• Monoisotopic Mass: 257.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.5Ų